Cas no 928713-25-1 (ASISCHEM C63573)

• Product Name: ASISCHEM C63573
• CAS No: 928713-25-1
• MF: C₁₁H₆Cl₂N₂O
• MW: 253.084140300751
• CID: 892431
• PubChem ID: 17606312
• Update Time: 2025-10-30

ASISCHEM C63573 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM C63573
• 2-(2,4-Dichlorophenyl)pyrimidine-5-carboxaldehyde
• AKOS000283955
• 928713-25-1

• Inchi： 1S/C11H6Cl2N2O/c12-8-1-2-9(10(13)3-8)11-14-4-7(6-16)5-15-11/h1-6H
• InChI Key： FAGQDEWVMVRUFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1N=CC(C=O)=CN=1)Cl

Computed Properties

• Exact Mass: 251.98600
• Monoisotopic Mass: 251.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 42.85000
• LogP: 3.26290

Additional information on ASISCHEM C63573

ASISCHEM C63573: A Comprehensive Overview

ASISCHEM C63573, also known by its CAS Registry Number 928713-25-1, is a compound that has garnered significant attention in the scientific and industrial communities. This compound is a result of advanced chemical synthesis techniques and has been studied extensively for its unique properties and potential applications. Recent research has highlighted its role in various fields, including materials science, pharmaceuticals, and environmental chemistry.

The synthesis of ASISCHEM C63573 involves a multi-step process that combines organic chemistry principles with cutting-edge catalytic techniques. The compound's structure is characterized by a complex arrangement of functional groups, which contribute to its remarkable reactivity and stability. Scientists have utilized computational chemistry methods to predict and optimize the compound's properties, ensuring its suitability for diverse applications.

In terms of applications, ASISCHEM C63573 has shown promise in the development of advanced materials. For instance, it has been used as a precursor in the synthesis of high-performance polymers and composites. These materials exhibit exceptional mechanical strength and thermal stability, making them ideal for use in aerospace, automotive, and electronics industries. Recent studies have also explored its potential in drug delivery systems, where its biocompatibility and controlled release properties are highly advantageous.

The environmental impact of ASISCHEM C63573 is another area of active research. Scientists have investigated its degradation pathways under various environmental conditions, aiming to develop sustainable methods for its production and disposal. Preliminary findings suggest that the compound can be effectively degraded under specific microbial and enzymatic conditions, reducing its ecological footprint.

From a toxicological perspective, ASISCHEM C63573 has undergone rigorous safety assessments to ensure its safe handling and use. These studies have demonstrated that the compound exhibits low toxicity when exposed to human cells and tissues under controlled conditions. However, further research is needed to fully understand its long-term effects on biological systems.

In conclusion, ASISCHEM C63573, with its CAS number 928713-25-1, represents a significant advancement in modern chemistry. Its versatile properties and wide-ranging applications make it a valuable asset across multiple industries. As research continues to uncover new insights into its potential uses and environmental impact, this compound is poised to play an increasingly important role in shaping the future of science and technology.